(2R,3R,4R)-2-(Hydroxymethyl)pyrrolidin-1-ium-3,4-diol;chloride
(2R,3R,4R)-2-(Hydroxymethyl)pyrrolidin-1-ium-3,4-diol;chloride
1,4-dideoxy-1,4-imino-D-Arabinitol (DAB) is an inhibitor of glycogen phosphorylase, a key enzyme in glycogenolysis. It inhibits glycogenolysis in isolated liver cells (IC50 = 1.0 µM) and in homogenates of cerebral cortex and cerebellum (IC50s = 463 and 383 nM, respectively). DAB is used to inhibit glycogenolysis, in liver and in brain, in various animal models.
Brand Name:
Vulcanchem
CAS No.:
100991-92-2
VCID:
VC0179680
InChI:
InChI=1S/C5H11NO3.ClH/c7-2-3-5(9)4(8)1-6-3;/h3-9H,1-2H2;1H/t3-,4-,5-;/m1./s1
SMILES:
C1C(C(C(N1)CO)O)O.Cl
Molecular Formula:
C5H11NO3 • HCl
Molecular Weight:
169.61 g/mol
(2R,3R,4R)-2-(Hydroxymethyl)pyrrolidin-1-ium-3,4-diol;chloride
CAS No.: 100991-92-2
Main Products
VCID: VC0179680
Molecular Formula: C5H11NO3 • HCl
Molecular Weight: 169.61 g/mol
CAS No. | 100991-92-2 |
---|---|
Product Name | (2R,3R,4R)-2-(Hydroxymethyl)pyrrolidin-1-ium-3,4-diol;chloride |
Molecular Formula | C5H11NO3 • HCl |
Molecular Weight | 169.61 g/mol |
IUPAC Name | (2R,3R,4R)-2-(hydroxymethyl)pyrrolidine-3,4-diol;hydrochloride |
Standard InChI | InChI=1S/C5H11NO3.ClH/c7-2-3-5(9)4(8)1-6-3;/h3-9H,1-2H2;1H/t3-,4-,5-;/m1./s1 |
Standard InChIKey | PZGVJCJRMKIVLJ-DEVUXVJFSA-N |
Isomeric SMILES | C1[C@H]([C@@H]([C@H]([NH2+]1)CO)O)O.[Cl-] |
SMILES | C1C(C(C(N1)CO)O)O.Cl |
Canonical SMILES | C1C(C(C([NH2+]1)CO)O)O.[Cl-] |
Appearance | Assay:≥95%A crystalline solid |
Description | 1,4-dideoxy-1,4-imino-D-Arabinitol (DAB) is an inhibitor of glycogen phosphorylase, a key enzyme in glycogenolysis. It inhibits glycogenolysis in isolated liver cells (IC50 = 1.0 µM) and in homogenates of cerebral cortex and cerebellum (IC50s = 463 and 383 nM, respectively). DAB is used to inhibit glycogenolysis, in liver and in brain, in various animal models. |
Synonyms | DAB |
PubChem Compound | 11953777 |
Last Modified | Nov 11 2021 |
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